Cas no 27608-07-7 (Cyclohexanepropanal, b-methyl-)

• Product Name: Cyclohexanepropanal, b-methyl-
• CAS No: 27608-07-7
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 287863
• PubChem ID: 185616
• Update Time: 2025-04-19

Cyclohexanepropanal, b-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanal, b-methyl-
• 3-cyclohexylbutanal
• 27608-07-7
• Cyclohexanepropanal, beta-methyl-
• SCHEMBL4865547
• DTXSID80950276
• 3-cyclohexyl-butyraldehyde

• Inchi： 1S/C10H18O/c1-9(7-8-11)10-5-3-2-4-6-10/h8-10H,2-7H2,1H3
• InChI Key： NXGJUTFZCDKORT-UHFFFAOYSA-N
• SMILES： O=CCC(C)C1CCCCC1

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.2

Experimental Properties

• Density: 0.894
• Boiling Point: 223.3°Cat760mmHg
• Flash Point: 85.7°C
• Refractive Index: 1.45
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes